2-(1H-benzo[d][1,2,3]triazol-1-yl)-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)acetamide

• IUPAC Name: 2-(benzotriazol-1-yl)-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C21H20N6O/c28-21(14-27-19-10-4-3-9-17(19)24-25-27)23-16-8-2-1-7-15(16)18-13-26-12-6-5-11-20(26)22-18/h1-4,7-10,13H,5-6,11-12,14H2,(H,23,28)
• InChI Key: FHIPPVDQKVZEOU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C=C(N=C2C1)C3=CC=CC=C3NC(=O)CN4C5=CC=CC=C5N=N4
• Molecular Formula: C21H20N6O
• Molecular Weight: 372.4 g/mol
• CAS No.: 2034390-74-2

Description

The compound “2-(1H-benzo[d][1,2,3]triazol-1-yl)-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)acetamide” is a complex organic molecule. It is part of a series of Donor–π–Acceptor–π–Donor compounds based on a 2H-benzo triazole core.

Scientific Research Applications

Synthesis and Insecticidal Assessment

One of the research applications of compounds similar to 2-(1H-benzo[d][1,2,3]triazol-1-yl)-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)acetamide is in the synthesis of various heterocycles for insecticidal purposes. A study by Fadda et al. (2017) explored the synthesis of heterocycles incorporating a thiadiazole moiety, evaluating their effectiveness as insecticidal agents against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

Antimicrobial Screening

Another application is in antimicrobial screening. Research by MahyavanshiJyotindra et al. (2011) involved synthesizing derivatives that include the 1,2,4-triazole ring system, known for its range of pharmaceutical activities. These derivatives were screened for antibacterial, antifungal, and anti-tuberculosis activities (MahyavanshiJyotindra et al., 2011).

Antiviral Activity

Compounds incorporating triazole and benzimidazole moieties have been evaluated for their antiviral activities, particularly against hepatitis C virus (HCV). Youssif et al. (2016) synthesized new derivatives of 2-thiobenzimidazole that showed significant activity against HCV (Youssif et al., 2016).

Anticancer Potential

Compounds like this compound have also been explored for their anticancer potential. Abd El‐All et al. (2015) synthesized a series of compounds bearing a benzimidazole moiety and screened them for in vitro antitumor activity against various human cancer cell lines, demonstrating significant results (Abd El‐All et al., 2015).

Antimicrobial and Molluscicidal Activities

Nofal et al. (2002) synthesized a series of benzimidazole derivatives, including Schiff’s bases and thiosemicarbazides, and tested them for antimicrobial and molluscicidal activities, demonstrating the versatility of these compounds in various biological applications (Nofal et al., 2002).